Cas no 1805070-97-6 (Methyl 4-(fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805070-97-6
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4840352
• Update Time: 2025-05-19

Methyl 4-(fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11F4NO4/c1-18-8-5-16-7(3-9(17)19-2)10(6(8)4-12)20-11(13,14)15/h5H,3-4H2,1-2H3
• InChI Key： MPYYIGNRZCBSEV-UHFFFAOYSA-N
• SMILES： FCC1C(=CN=C(CC(=O)OC)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-(fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-(fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-(fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetate, with CAS No. 1805070-97-6, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups, including a fluoromethyl group, a methoxy group, and a trifluoromethoxy group. The presence of these groups imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of this compound involves a series of carefully designed reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted the importance of controlling the regioselectivity and stereoselectivity during the synthesis process to ensure the formation of the desired product. Researchers have employed methodologies such as Suzuki-Miyaura coupling, Stille coupling, and other cross-coupling reactions to construct the pyridine ring and introduce the substituents in a controlled manner.

One of the most notable applications of Methyl 4-(fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetate is in the field of medicinal chemistry. The compound serves as a versatile building block for the development of novel pharmaceutical agents. Its structure allows for the introduction of bioactive moieties, which can potentially target specific biological pathways or receptors. Recent research has demonstrated its utility in designing inhibitors for kinases and other enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also found use in agrochemicals. The trifluoromethoxy group, in particular, contributes to the compound's stability under harsh environmental conditions, making it suitable for use as a herbicide or insecticide. Studies have shown that derivatives of this compound exhibit high efficacy against a wide range of pests while maintaining low toxicity to non-target organisms.

From a materials science perspective, Methyl 4-(fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetate has been explored as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The electronic properties of the molecule make it an attractive candidate for use in optoelectronic devices. Recent advancements in thin-film deposition techniques have enabled researchers to incorporate this compound into device architectures with improved performance characteristics.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies have shown that while it exhibits high biological activity, its persistence in the environment is relatively low due to its susceptibility to microbial degradation. This makes it an environmentally friendly option compared to some traditional agrochemicals and pharmaceutical agents.

In conclusion, Methyl 4-(fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805070-97-6) is a multifaceted compound with applications spanning synthetic chemistry, medicinal chemistry, agrochemistry, and materials science. Its unique structure and versatile functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological applications.